Cas no 14964-03-5 (3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one)

• Product name: 3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
• CAS No: 14964-03-5
• MF: C₁₈H₂₂O₃
• MW: 286.36548
• CID: 1065325
• PubChem ID: 124307604

3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Chemical and Physical Properties

Names and Identifiers

• 3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
• 3,14-Dihydroxy 14
• 14964-03-5
• 3,14-Dihydroxy 14beta-Estra-1,3,5(10)-trien-17-one
• A-Estra-1,3,5(10)-trien-17-one
• DB-228417
• (8R,9S,13S,14S)-3,14-dihydroxy-13-methyl-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-one

• Inchi： InChI=1S/C18H22O3/c1-17-8-6-14-13-4-3-12(19)10-11(13)2-5-15(14)18(17,21)9-7-16(17)20/h3-4,10,14-15,19,21H,2,5-9H2,1H3/t14-,15-,17-,18+/m1/s1
• InChI Key： AEJPUEILJPVYOZ-AHCXZYCDSA-N
• SMILES： CC12CCC3C(C1(CCC2=O)O)CCC4=C3C=CC(=C4)O

Computed Properties

• Exact Mass: 286.15689456g/mol
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų